Cas no 148017-07-6 (tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate
• CAS No: 148017-07-6
• MF: C₁₁H₂₁NO₆S
• MW: 295.352542638779
• MDL: MFCD03695502
• CID: 2117615
• PubChem ID: 10589967
• Update Time: 2025-05-19

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-tert-butyl 2-(hydroxymethyl)-4-(methylsulfonyloxy)pyrrolidine-1-carboxylate
• (2S,4R)-N-tetr-butoxycarbonyl-4-methanesulfonyloxy-2-hydroxymethylpyrrolidine
• tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate
• AS-54055
• (2S, 4R)-1-t-butoxycarbonyl-4-methanesulfonyloxypyrrolidine-2-methanol
• CS-0048607
• (2S,4R)-tert-Butyl2-(hydroxymethyl)-4-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
• MFCD03695502
• AKOS030531339
• (2S,4R)-N-tert-Butoxycarbonyl-4-methanesulfonyloxy-2-hydroxymethylpyrrolidine
• (2S,4R)-N-tert-butoxycarbonyl-4-methanesulfonyloxy-2-hydorxymethylpyrrolidine
• GBUOWVDRNWNHOE-DTWKUNHWSA-N
• t-Butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate
• tert-butyl (2S,4R)-2-(hydroxymethyl)-4-methylsulfonyloxypyrrolidine-1-carboxylate
• (2S,4R)-1-Boc-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine ee
• (2S,4R)-1-t-butoxycarbonyl-4-methanesulfonyloxypyrrolidine-2-methanol
• (2S,4R)-tert-Butyl 2-(hydroxymethyl)-4-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
• SCHEMBL7712017
• P17447
• 148017-07-6
• (2S,4R)-1-Boc-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine
• YFA01707

• MDL： MFCD03695502
• Inchi： 1S/C11H21NO6S/c1-11(2,3)17-10(14)12-6-9(5-8(12)7-13)18-19(4,15)16/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： GBUOWVDRNWNHOE-DTWKUNHWSA-N
• SMILES： S(C)(=O)(=O)O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1

Computed Properties

• Exact Mass: 295.10895856g/mol
• Monoisotopic Mass: 295.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 148017-07-6 and Product Name: tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate

The compound with the CAS number 148017-07-6 and the product name tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a pyrrolidine core with specific stereochemical configurations, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the demand for highly selective and potent pharmaceutical agents has driven the exploration of novel molecular architectures. The tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate molecule exemplifies this trend by incorporating functional groups that enhance its binding affinity and metabolic stability. The presence of a (2S,4R) stereochemical configuration is particularly noteworthy, as it suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is often critical in pharmaceutical applications, where even minor deviations can significantly impact efficacy and safety.

The (methanesulfonyloxy) group appended to the pyrrolidine ring introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This modification is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise control over electronic distribution is essential for optimal binding. Additionally, the (hydroxymethyl) moiety at the 2-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. Such versatility makes this compound a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for potential bioactivity. The tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate has been subjected to virtual screening against various protein targets using molecular docking algorithms. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The high affinity observed in these simulations suggests that this compound may exhibit therapeutic effects in conditions such as rheumatoid arthritis or Alzheimer's disease.

The synthesis of this compound represents a testament to the progress in stereoselective organic chemistry. The development of efficient synthetic routes to complex chiral molecules like tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate has been challenging but achievable through modern methodologies such as asymmetric hydrogenation and enantioselective catalysis. These techniques allow for the precise construction of stereocenters, which is crucial for maintaining biological activity. The synthetic strategies employed also highlight the importance of green chemistry principles in reducing waste and improving atom economy.

As research continues to uncover new therapeutic targets, compounds like tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate are expected to play a pivotal role in drug discovery pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. For instance, modifications to the (methanesulfonyloxy) group could enhance solubility or improve oral bioavailability, while changes to the pyrrolidine core might expand spectrum of activity against resistant pathogens or diseases.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural motifs could inspire novel biologics or peptidomimetics designed to interact with specific biological pathways. Furthermore, advances in polymer chemistry may allow for its incorporation into smart materials or drug delivery systems, where precise control over molecular architecture is essential for functionality.

In conclusion, tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(methanesulfonyloxy)pyrrolidine-1-carboxylate, identified by CAS number 148017-07-6, stands as a beacon of innovation in pharmaceutical chemistry. Its complex structure and functional diversity make it an attractive candidate for further research into new treatments for various diseases. As our understanding of biological systems grows more sophisticated, compounds like this will continue to drive progress toward safer and more effective medications.